Cas no 457601-32-0 (2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate)

• Product Name: 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate
• CAS No: 457601-32-0
• CID: 4651931
• Update Time: 2025-05-27

2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate
• 2,4,6-Triphenyl-1-((2-phenyl-2H-tetrazol-5-yl)methyl)pyridin-1-ium tetrafluoroborate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate

Comprehensive Analysis of 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate (CAS No. 457601-32-0)

The compound 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate (CAS No. 457601-32-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This tetrazolium-based pyridinium salt features a complex molecular architecture, combining a triphenylpyridinium core with a phenyltetrazole substituent, stabilized by a tetrafluoroborate counterion. Its intricate design makes it a subject of interest for researchers exploring photoactive materials, organic electronics, and biomolecular probes.

In the context of modern scientific trends, this compound aligns with the growing demand for functional organic materials that exhibit tunable photophysical properties. Researchers are particularly intrigued by its potential role in light-emitting diodes (OLEDs) and solar cell technologies, where its extended conjugation system and charge-transfer characteristics could enhance device efficiency. The tetrazolyl moiety in its structure also suggests possible applications in bioimaging and drug delivery systems, as similar compounds have demonstrated selective binding to biological targets.

Synthetic accessibility and scalability are critical factors for industrial adoption, and 457601-32-0 presents a balanced profile in this regard. Its preparation typically involves multistep organic synthesis with careful control of reaction conditions to ensure high purity. Recent advancements in flow chemistry and catalytic methodologies have further optimized its production, addressing common challenges associated with heterocyclic compound manufacturing. These developments respond directly to frequent search queries such as "how to synthesize tetrazolium-pyridinium complexes" and "scalable routes to functional ionic liquids."

From a stability perspective, the tetrafluoroborate anion contributes to the compound's robust nature under ambient conditions, making it suitable for long-term storage and handling in research settings. This characteristic is particularly valuable for laboratories investigating long-lived excited states or developing molecular sensors with extended operational lifetimes. The compound's thermal stability has been confirmed through differential scanning calorimetry (DSC) studies, showing decomposition temperatures above 200°C—a feature often searched in relation to "high-temperature stable ionic materials."

Emerging applications in supramolecular chemistry have revealed that 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate can serve as a building block for self-assembled nanostructures. Its planar aromatic systems and ionic nature facilitate unique intermolecular interactions, a topic frequently explored in searches for "design principles of organic ionic crystals." These properties are being harnessed in the development of stimuli-responsive materials that change properties under external triggers like light or electric fields.

The safety profile of this compound has been systematically evaluated, with particular attention to its ecotoxicological impact—a major concern in contemporary green chemistry initiatives. While not classified as hazardous under standard protocols, proper laboratory practices are recommended when handling the powder form to prevent inhalation exposure. This information directly addresses common search queries about "handling precautions for pyridinium salts" and "environmental fate of fluoroborate compounds."

Looking toward future directions, computational studies using density functional theory (DFT) are providing deeper insights into the electronic structure of CAS 457601-32-0, enabling rational design of derivatives with customized properties. These theoretical approaches complement experimental work and respond to the increasing interest in "in silico screening of functional materials." The compound's modular structure allows for systematic variation of its phenyl and tetrazole components, creating opportunities for structure-activity relationship studies in multiple research domains.

In analytical applications, this compound has shown promise as a chromogenic reagent for selective detection of specific anions, leveraging its distinct color changes upon complexation. This application taps into the growing market for molecular recognition systems and answers frequent queries about "colorimetric sensors for analytical chemistry." The development of such detection methods is particularly relevant in environmental monitoring and pharmaceutical quality control scenarios.

From a commercial perspective, the availability of 2,4,6-Triphenyl-1-[(2-phenyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyridin-1-ium tetrafluoroborate from specialized chemical suppliers has increased in recent years, reflecting its rising importance in research programs. Procurement considerations often include questions about "bulk quantities of research chemicals" and "custom synthesis services," which suppliers are increasingly addressing through flexible ordering options and technical support services.

As research continues to uncover new dimensions of this compound's functionality, it stands as a testament to the innovative potential of heteroaromatic ionic compounds in addressing contemporary scientific challenges. Its multifaceted nature bridges traditional boundaries between materials science, synthetic chemistry, and biological applications, making it a compelling subject for interdisciplinary investigation and a frequent topic in literature searches for "emerging specialty chemicals" across multiple scientific databases.